Cas no 2228243-97-6 (tert-butyl N-(2-amino-1,1-difluoro-4,4-dimethylpentan-3-yl)carbamate)

• Product Name: tert-butyl N-(2-amino-1,1-difluoro-4,4-dimethylpentan-3-yl)carbamate
• CAS No: 2228243-97-6
• MF: C₁₂H₂₄F₂N₂O₂
• MW: 266.327970504761
• CID: 6597690
• PubChem ID: 165710979
• Update Time: 2025-10-30

tert-butyl N-(2-amino-1,1-difluoro-4,4-dimethylpentan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-amino-1,1-difluoro-4,4-dimethylpentan-3-yl)carbamate
• 2228243-97-6
• EN300-1875002

• Inchi： 1S/C12H24F2N2O2/c1-11(2,3)8(7(15)9(13)14)16-10(17)18-12(4,5)6/h7-9H,15H2,1-6H3,(H,16,17)
• InChI Key： YEMKJSJVPPJRAR-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C)(C)C)NC(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 266.18058434g/mol
• Monoisotopic Mass: 266.18058434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(2-amino-1,1-difluoro-4,4-dimethylpentan-3-yl)carbamate

Professional Introduction to Compound with CAS No. 2228243-97-6 and Product Name: Tert-butyl N-(2-amino-1,1-difluoro-4,4-dimethylpentan-3-yl)carbamate

The compound with the CAS number 2228243-97-6 and the product name Tert-butyl N-(2-amino-1,1-difluoro-4,4-dimethylpentan-3-yl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates several key functional groups that contribute to its versatility and efficacy, making it a subject of extensive research and exploration.

At the core of this compound's identity is its tert-butyl group, which is a well-known protective group in organic synthesis. The tert-butyl group not only enhances the stability of the molecule but also influences its reactivity in various chemical transformations. This characteristic makes it particularly valuable in the synthesis of more complex molecules where stability is a critical factor. Additionally, the presence of this group contributes to the compound's solubility and bioavailability, which are essential parameters in pharmaceutical formulations.

The N-(2-amino-1,1-difluoro-4,4-dimethylpentan-3-yl)carbamate moiety is another critical component of this compound. This part of the molecule introduces an amino group and a carbamate functionality, both of which are known for their role in biological interactions. The amino group can participate in hydrogen bonding, which is crucial for the binding affinity of drug molecules to their targets. On the other hand, the carbamate group is often used in medicinal chemistry due to its ability to enhance metabolic stability and reduce toxicity. These properties make this compound a promising candidate for further development in drug discovery.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research has indicated that derivatives of Tert-butyl N-(2-amino-1,1-difluoro-4,4-dimethylpentan-3-yl)carbamate may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory processes. This has sparked interest in exploring its potential as an anti-inflammatory agent. Moreover, preliminary investigations suggest that modifications to this molecular structure could lead to compounds with enhanced activity against specific disease targets.

The fluorine atoms present in the 1,1-difluoro substituent are another key feature of this compound. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic pathways and improve pharmacokinetic properties. The presence of these atoms can influence the electronic properties of the molecule, leading to increased binding affinity and reduced susceptibility to degradation by metabolic enzymes. This makes fluorinated compounds particularly attractive for drug development.

In terms of synthetic methodology, the preparation of Tert-butyl N-(2-amino-1,1-difluoro-4,4-dimethylpentan-3-yl)carbamate involves a series of well-established reactions that highlight its synthetic accessibility. The synthesis typically begins with the formation of the carbamate group followed by functionalization at the amino position. The introduction of the fluorine atoms can be achieved through nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions, depending on the desired regioselectivity.

The structural complexity of this compound also presents opportunities for further derivatization and optimization. By modifying specific functional groups or introducing additional substituents, researchers can explore new pharmacophores and enhance therapeutic efficacy. Computational modeling and high-throughput screening techniques are being employed to accelerate this process by predicting how structural changes will affect biological activity.

From a regulatory perspective, compounds like Tert-butyl N-(2-amino-1,1-difluoro-4,4-dimethylpentan-3-yl)carbamate must undergo rigorous testing to ensure safety and efficacy before they can be approved for clinical use. This involves preclinical studies to assess toxicology profiles as well as clinical trials to evaluate their effectiveness in treating specific conditions. The unique properties of this compound make it an intriguing candidate for such evaluations.

The future prospects for this compound are promising given its diverse range of potential applications. Ongoing research aims to uncover new therapeutic uses and improve synthetic routes to make production more efficient and cost-effective. Collaborations between academic institutions and pharmaceutical companies are likely to play a crucial role in advancing this field.

In conclusion,Tert-butyl N-(2-amino-1,1-difluoro-4,4-dimethylpentan-3-yl)carbamate (CAS No. 2228243-97-6) represents a significant contribution to pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Its synthesis, properties, and future prospects underscore its importance as a subject of scientific inquiry and development.